Cas no 139443-40-6 (Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate)
139443-40-6 structure
Product Name:Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate
CAS No:139443-40-6
MF:C7H10N2O3
MW:170.165901660919
MDL:MFCD08275043
CID:902797
PubChem ID:14998366
Update Time:2025-04-19
Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate
- 3-Ethyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- 3-ethyl-1,2,4-Oxadiazole-5-carboxylic acid ethyl ester
- 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID,3-ETHYL-,ETHYL ESTER
- AGN-PC-003A89
- EN300-392984
- DTXSID50566727
- AS-5240
- AKOS012662969
- CS-0216306
- 139443-40-6
- AB44611
- C90399
- DB-063309
- MFCD08275043
- SCHEMBL9461101
- 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID, 3-ETHYL-, ETHYL ESTER
-
- MDL： MFCD08275043
- Inchi： 1S/C7H10N2O3/c1-3-5-8-6(12-9-5)7(10)11-4-2/h3-4H2,1-2H3
- InChI Key： BHPIMJOELWDAGZ-UHFFFAOYSA-N
- SMILES： O(C(C1=NC(CC)=NO1)=O)CC
Computed Properties
- Exact Mass: 170.06900
- Monoisotopic Mass: 170.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 65.2Ų
Experimental Properties
- PSA: 65.22000
- LogP: 0.80870
Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E938800-10mg |
Ethyl 3-Ethyl-1,2,4-Oxadiazole-5-Carboxylate |
139443-40-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E938800-50mg |
Ethyl 3-Ethyl-1,2,4-Oxadiazole-5-Carboxylate |
139443-40-6 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E938800-100mg |
Ethyl 3-Ethyl-1,2,4-Oxadiazole-5-Carboxylate |
139443-40-6 | 100mg |
$ 210.00 | 2022-06-05 | ||
| abcr | AB302312-500 mg |
3-Ethyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester; 95% |
139443-40-6 | 500MG |
€213.70 | 2022-06-11 | ||
| abcr | AB302312-1 g |
3-Ethyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester; 95% |
139443-40-6 | 1g |
€305.50 | 2022-06-11 | ||
| Chemenu | CM464886-1g |
1,2,4-Oxadiazole-5-carboxylic acid, 3-ethyl-, ethyl ester |
139443-40-6 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-392984-0.05g |
ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate |
139443-40-6 | 95% | 0.05g |
$39.0 | 2023-03-02 | |
| Enamine | EN300-392984-0.1g |
ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate |
139443-40-6 | 95% | 0.1g |
$57.0 | 2023-03-02 | |
| Enamine | EN300-392984-0.25g |
ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate |
139443-40-6 | 95% | 0.25g |
$82.0 | 2023-03-02 | |
| Enamine | EN300-392984-0.5g |
ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate |
139443-40-6 | 95% | 0.5g |
$128.0 | 2023-03-02 |
Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
139443-40-6 (Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate) Related Products
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- 163719-70-8(3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester)
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